Cas no 6940-27-8 ( )

• Product Name: &nbsp
• CAS No: 6940-27-8
• MF: C₁₈H₂₄ClNO
• MW: 305.842264175415
• CID: 973660
• Update Time: 2024-03-05

  Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-methylphenyl)-2-phenylethyl]amino]propan-1-ol,hydrochloride
• NSC34588
• NSC-34588
• 1-Propanol, 2-[[1-(4-methylphenyl)-2-phenylethyl]amino]-, hydrochloride (1:1)
•  

• Inchi： 1S/C18H23NO.ClH/c1-14-8-10-17(11-9-14)18(19-15(2)13-20)12-16-6-4-3-5-7-16;/h3-11,15,18-20H,12-13H2,1-2H3;1H
• InChI Key： VPFQHIPNWXJAKQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)(NC(C)CO)CC1C=CC=CC=1.Cl

Computed Properties

• Exact Mass: 305.15500
• Monoisotopic Mass: 305.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.051
• Boiling Point: 411.8°C at 760 mmHg
• Flash Point: 102.7°C
• Refractive Index: 1.57
• PSA: 32.26000
• LogP: 4.44210